Cas no 2171619-29-5 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid)
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid
- 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid
- 2171619-29-5
- EN300-1540211
-
- Inchi: 1S/C26H28N2O6S/c29-23(30)13-16-15-35-12-10-28(16)25(31)24-22(9-11-33-24)27-26(32)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-22,24H,9-15H2,(H,27,32)(H,29,30)
- InChI Key: HBUSAHKBNGTLDK-UHFFFAOYSA-N
- SMILES: S1CCN(C(C2C(CCO2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1
Computed Properties
- Exact Mass: 496.16680779g/mol
- Monoisotopic Mass: 496.16680779g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 774
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 131Ų
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1540211-0.05g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid |
2171619-29-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1540211-0.1g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid |
2171619-29-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1540211-0.25g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid |
2171619-29-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1540211-0.5g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid |
2171619-29-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1540211-1.0g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid |
2171619-29-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1540211-2.5g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid |
2171619-29-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1540211-5.0g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid |
2171619-29-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1540211-10.0g |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid |
2171619-29-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1540211-50mg |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid |
2171619-29-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1540211-100mg |
2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]thiomorpholin-3-yl}acetic acid |
2171619-29-5 | 100mg |
$2963.0 | 2023-09-26 |
2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid
Research Brief on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid (CAS: 2171619-29-5)
The compound 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid (CAS: 2171619-29-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiomorpholine ring, is being explored for its potential applications in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block in the synthesis of complex bioactive molecules, particularly those targeting protein-protein interactions and enzymatic pathways.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of this compound in the development of novel protease inhibitors. The study highlighted its ability to serve as a key intermediate in the construction of peptidomimetics, which mimic the structure and function of natural peptides but exhibit enhanced stability and bioavailability. The Fmoc group, in particular, was noted for its role in facilitating solid-phase peptide synthesis (SPPS), a widely used technique in the production of therapeutic peptides.
Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a scaffold for the design of small-molecule modulators of G-protein-coupled receptors (GPCRs). The thiomorpholine moiety was found to impart favorable pharmacokinetic properties, such as improved solubility and metabolic stability, making it an attractive candidate for further optimization. The study also reported preliminary in vitro data demonstrating the compound's ability to selectively bind to specific GPCR subtypes, suggesting its potential as a lead compound for the development of new therapeutics.
Ongoing research is also investigating the compound's applications in targeted drug delivery systems. A 2024 preprint article on bioRxiv described its incorporation into nanoparticle formulations designed for the selective delivery of anticancer agents. The Fmoc group was utilized to enhance the loading efficiency of hydrophobic drugs, while the thiomorpholine ring contributed to the nanoparticles' stability in physiological conditions. Preliminary in vivo studies in murine models showed promising results, with reduced off-target effects and improved tumor accumulation.
Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in a 2023 Organic Process Research & Development article. The development of more efficient purification techniques, such as high-performance liquid chromatography (HPLC) with advanced stationary phases, has also been a key area of investigation.
In conclusion, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid (CAS: 2171619-29-5) represents a promising tool in chemical biology and drug discovery. Its unique structural features and versatility make it a valuable asset in the synthesis of bioactive molecules, with potential applications ranging from peptide therapeutics to targeted drug delivery. Future research will likely focus on further elucidating its mechanistic roles and expanding its utility in medicinal chemistry.
2171619-29-5 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylthiomorpholin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)